diethyl 1-isopropyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: diethyl 1-propan-2-yl-4-thiophen-2-yl-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C18H23NO4S/c1-5-22-17(20)13-10-19(12(3)4)11-14(18(21)23-6-2)16(13)15-8-7-9-24-15/h7-12,16H,5-6H2,1-4H3
• InChI Key: AGHIHZUQZVHLIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C=C(C1C2=CC=CS2)C(=O)OCC)C(C)C
• Molecular Formula: C18H23NO4S
• Molecular Weight: 349.4 g/mol

Description

Diethyl 1-isopropyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate, also known as ETDP, is a chemical compound that has been studied extensively for its potential use in scientific research. ETDP is a pyridine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of diethyl 1-isopropyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate is not fully understood, but it is believed to act as a dopamine D2 receptor agonist. This means that it binds to and activates the D2 receptor, leading to downstream effects on neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including increasing dopamine release, reducing seizure activity, and reducing pain sensitivity. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using diethyl 1-isopropyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate in lab experiments is its relatively low toxicity and high selectivity for the dopamine D2 receptor. However, this compound can be difficult to synthesize and purify, which may limit its use in some experiments.

Future Directions

There are many potential future directions for research on diethyl 1-isopropyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate. One area of interest is its potential use as a treatment for Parkinson's disease, as it has been shown to have neuroprotective effects in animal models. Additionally, further investigation into the mechanism of action of this compound could lead to the development of new drugs targeting the dopamine D2 receptor. Finally, this compound could be further studied for its potential use as an anticonvulsant or analgesic agent.

Synthesis Methods

Diethyl 1-isopropyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate can be synthesized using a variety of methods, including the reaction of 2-thiophenecarboxaldehyde with diethyl malonate and isopropylamine. The resulting product can then be purified using column chromatography to obtain pure this compound.

Scientific Research Applications

Diethyl 1-isopropyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been investigated for its potential use in a variety of scientific research applications, including as a ligand for the dopamine D2 receptor and as a potential treatment for Parkinson's disease. This compound has also been shown to have anticonvulsant and analgesic effects, making it a promising candidate for further investigation in these areas.